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Compound of Interest

Compound Name: Clomipramine

Cat. No.: B1669221 Get Quote

This document provides essential safety, handling, and disposal procedures for clomipramine,

tailored for researchers, scientists, and drug development professionals. Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Immediate Safety and Handling
Clomipramine, as a solid chemical, requires careful handling to prevent exposure through

inhalation, ingestion, or skin contact.[1][2]

Key Safety Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

gloves, and chemical safety goggles.[1][3] A dust respirator is necessary when handling the

powder form to avoid inhalation.[1]

Ventilation: All handling of clomipramine powder should occur in a well-ventilated area,

preferably within a chemical fume hood or using local exhaust ventilation to keep airborne

levels to a minimum.[3][4]

Avoid Contamination: Do not eat, drink, or smoke in areas where clomipramine is handled.

[3] Wash hands and any exposed skin thoroughly after handling.[2][3]

Spill Management: In case of a spill, avoid generating dust. For minor spills, use dry clean-

up procedures like sweeping or using a HEPA-filtered vacuum.[1] For larger spills, use a
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shovel to place the material into a suitable, labeled container for disposal.[1][3]

Storage: Store clomipramine in a tightly closed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as oxidizing agents.[1][2][3]

Environmental Impact and Ecotoxicity
Clomipramine is classified as very toxic to aquatic life, with long-lasting effects.[4][5] Its

improper disposal can lead to environmental contamination. The following table summarizes

key environmental data.

Parameter Value/Classification Source

Aquatic Toxicity

Very high acute toxicity.[6] Very

toxic to aquatic life with long

lasting effects.[4][5]

[4][5][6]

Persistence

Potentially persistent. Not

readily biodegradable (34%

degradation in 28 days).[6]

[6]

Bioaccumulation

Low potential for

bioaccumulation (Log P = 2.1).

[6]

[6]

Ecotoxicity Data
72-h IC50 (diatom growth

inhibition): 3.0 µg/L
[7]

30-d NOEC (fish embryonic

growth): 9 µg/L
[7]

Given its environmental risk profile, disposing of clomipramine down the drain is strictly

prohibited under regulations established by the Environmental Protection Agency (EPA).[8]

Regulatory Framework
In the United States, the disposal of pharmaceutical waste from laboratory and healthcare

settings is primarily regulated by the EPA under the Resource Conservation and Recovery Act

(RCRA).[8] In 2019, the EPA finalized a rule, often referred to as Subpart P, which provides
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specific management standards for hazardous waste pharmaceuticals generated by healthcare

facilities.[8][9][10] A core tenet of this rule is the ban on sewering (flushing or pouring down the

drain) of hazardous waste pharmaceuticals.[8]

Standard Disposal Protocol
All laboratory-generated clomipramine waste, including expired chemicals, contaminated

materials, and spill cleanup debris, must be managed as hazardous waste.

Step-by-Step Disposal Procedure:

Identification and Segregation:

Identify all materials containing clomipramine destined for disposal.

Segregate clomipramine waste from other laboratory waste streams to prevent

accidental mixing.[11]

Containment and Labeling:

Place the waste in a designated, leak-proof container that is compatible with the chemical.

[12]

The container must be kept closed except when adding waste.

Clearly label the container with the words "Hazardous Waste" and the specific chemical

name ("Clomipramine Waste").[12]

Storage:

Store the sealed waste container in a secure, designated satellite accumulation area

within or near the laboratory.

Ensure the storage area is away from general traffic and drains.

Arranging for Disposal:
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Follow your institution's established procedures for hazardous waste pickup. This typically

involves contacting the Environmental Health and Safety (EHS) or a similar department.

Do not attempt to transport the waste off-site yourself.[12]

Final Disposal:

Your institution's EHS department will arrange for a licensed hazardous waste contractor

to transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF).

The required method of disposal for pharmaceutical waste is incineration at a permitted

facility.[13]

Mandatory Visualizations
The following diagram illustrates the proper workflow for handling and disposing of

clomipramine in a laboratory setting.
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Safe Handling & PPE

Disposal Protocol
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Caption: Workflow for the safe handling and disposal of clomipramine in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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